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Compound of Interest

Compound Name: 3-Bromo-2-hydroxybenzonitrile

Cat. No.: B084773 Get Quote

An In-depth Technical Guide to the Physical Properties and Chemical Stability of 3-Bromo-2-
hydroxybenzonitrile

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction
3-Bromo-2-hydroxybenzonitrile is a versatile bifunctional organic compound featuring a

benzene ring substituted with hydroxyl, bromo, and cyano groups. Its unique electronic and

structural characteristics make it a valuable building block in synthetic organic chemistry and a

key intermediate in the development of novel pharmaceutical agents, including ampakine

heterocycles for treating neurodegenerative diseases.[1][2] As with any specialized reagent, a

comprehensive understanding of its physical properties and stability profile is paramount for its

effective and safe utilization in research and development. This guide provides a detailed

examination of the compound's physical appearance, quantitative properties, and stability,

offering field-proven insights for laboratory professionals.

Part 1: Physicochemical and Structural
Characterization
A precise characterization of a chemical reagent is the foundation of reproducible science. This

section details the observable physical properties and the underlying structural data for 3-
Bromo-2-hydroxybenzonitrile.
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Physical Appearance
3-Bromo-2-hydroxybenzonitrile is typically supplied as a crystalline solid. However, its

appearance can vary, which may be indicative of purity or exposure to suboptimal conditions.

Form: Crystalline powder.[3]

Color: The reported color ranges from white to pale brown, and in some cases, to orange or

green.[3][4]

Expert Insight: A significant deviation from a white or off-white color may suggest the presence

of impurities or degradation products. Researchers receiving a sample that is distinctly orange,

green, or dark brown should consider purification or analytical verification (e.g., via melting

point determination or spectroscopy) before use, as such impurities could interfere with

sensitive downstream applications.

Quantitative Physical Data
The fundamental physical constants for 3-Bromo-2-hydroxybenzonitrile are summarized

below. These values are critical for reaction planning, solvent selection, and analytical

characterization.

Property Value Source(s)

Molecular Formula C₇H₄BrNO [4][5]

Molecular Weight 198.02 g/mol [4][5]

Melting Point 118-124 °C [6]

Boiling Point 248.2 °C (at 760 mmHg) [4][6]

Density 1.79 g/cm³ [4][6]

Structural Characteristics
Crystallographic studies provide the most definitive insight into the compound's solid-state

structure. X-ray diffraction analysis of 3-Bromo-2-hydroxybenzonitrile has revealed a notable

feature: a partial molecular packing disorder.[1][2][7] This disorder arises from a 180° rotation of
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the molecule around the C-O bond of the phenol group, leading to an interchange in the

positions of the bromine and nitrile substituents in the crystal lattice.[1][2] This structural

nuance underscores the complexity of its solid-state chemistry and can influence its dissolution

properties and solid-state reactivity.

Part 2: Chemical Stability and Safe Handling
The utility of 3-Bromo-2-hydroxybenzonitrile is directly linked to its chemical stability.

Understanding its reactivity, incompatibilities, and optimal storage conditions is crucial for

ensuring its integrity from storage to reaction.

General Stability
Under recommended storage conditions, 3-Bromo-2-hydroxybenzonitrile is a stable

compound. Hazardous polymerization does not occur, and no hazardous reactions are noted

under normal processing conditions.[8] However, its stability is contingent on avoiding specific

environmental factors and incompatible materials.

Factors Influencing Stability
Storage Conditions: Proper storage is the most critical factor in maintaining the compound's

purity and stability. The recommended storage protocol is to keep the container tightly closed

in a dry, cool, and well-ventilated place.[8][9] For long-term storage or for high-purity grades,

storing under an inert atmosphere (e.g., argon or nitrogen) is advised to prevent potential

oxidative degradation or reaction with atmospheric moisture.[9][10]

Incompatible Materials: The compound should not be stored or mixed with strong acids.[8]

The acidic conditions can promote the hydrolysis of the nitrile group to a carboxylic acid or

amide, altering the molecule's identity and reactivity.

Thermal Decomposition: The compound is stable at room temperature but will decompose

under fire conditions. High temperatures can lead to the release of toxic and corrosive

gases, including carbon oxides (CO, CO₂), nitrogen oxides (NOx), hydrogen bromide (HBr),

and hydrogen cyanide (HCN).[8][9]

Logical Workflow for Stability Assessment
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The following diagram outlines a systematic approach for a researcher to assess the quality

and stability of a newly received or stored batch of 3-Bromo-2-hydroxybenzonitrile. This

workflow ensures that the material is suitable for its intended use.

Initial Batch Assessment

Receive/Retrieve Sample of
3-Bromo-2-hydroxybenzonitrile

Visual Inspection:
Color & Form Assessment

Compare with Specification:
White to Pale Brown Powder?

Melting Point Determination

 Yes 

Check Storage Conditions:
Dry, Cool, Inert Gas?
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Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b084773?utm_src=pdf-body
https://www.benchchem.com/product/b084773?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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